Cas no 1432684-09-7 (3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride)

• Product Name: 3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride
• CAS No: 1432684-09-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 4727315
• PubChem ID: 71758235
• Update Time: 2025-06-11

3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(6-methylpyridin-3-yl)prop-2-enoic acid hydrochloride
• Z1815157396
• 3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride

• Inchi： 1S/C9H9NO2.ClH/c1-7-2-3-8(6-10-7)4-5-9(11)12;/h2-6H,1H3,(H,11,12);1H
• InChI Key： UXJSXGBFBRZYEU-UHFFFAOYSA-N
• SMILES： Cl.OC(C=CC1=CN=C(C)C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride

Introduction to 3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride (CAS No. 1432684-09-7)

3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride, identified by the chemical compound code CAS No. 1432684-09-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of 3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride incorporates a prop-2-enoic acid moiety linked to a 6-methylpyridine ring, which contributes to its unique chemical properties and reactivity. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and drug formulation processes.

The significance of 3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride lies in its potential role as a key intermediate in the synthesis of novel pharmaceutical agents. Researchers have been exploring its utility in developing compounds that target specific enzymatic pathways and cellular mechanisms. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are critical enzymes involved in signal transduction and metabolic regulation. These findings align with the broader trend in medicinal chemistry toward designing molecules that can modulate protein-protein interactions and enhance therapeutic efficacy.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride. By leveraging machine learning algorithms and molecular docking techniques, scientists can predict the binding affinities and pharmacokinetic profiles of such compounds with remarkable accuracy. This approach has not only accelerated the drug discovery process but also enabled the identification of novel scaffolds that may lead to breakthrough treatments for various diseases. The integration of these computational methods with traditional experimental techniques has opened new avenues for exploring the therapeutic potential of CAS No. 1432684-09-7.

In addition to its pharmacological relevance, 3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride has shown promise in preclinical studies as a tool compound for investigating cellular responses to oxidative stress and inflammation. The pyridine ring, a common structural feature in bioactive molecules, is known to interact with various biological targets, including receptors and ion channels. The presence of a methyl group at the 6-position further modulates the electronic properties of the ring, influencing its binding interactions and biological activity. Such structural features make this compound an attractive candidate for further exploration in drug development pipelines.

The synthesis of 3-(6-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize side products, making the process more sustainable and scalable for industrial applications. The development of robust synthetic routes is crucial for ensuring an adequate supply of this compound for both research purposes and potential commercialization.

The safety profile of CAS No. 1432684-09-7 is another critical aspect that has been thoroughly evaluated through rigorous toxicological studies. Preliminary data indicate that this compound exhibits low toxicity at moderate doses, suggesting its potential for safe use in therapeutic applications. However, comprehensive toxicological assessments are necessary to fully characterize its safety profile before considering clinical trials. These studies often involve in vitro assays using human cell lines and in vivo experiments in animal models to evaluate acute and chronic effects on organ systems.

The versatility of 3-(6-Methylpyridin-3-y1)prop--2--enoic acid hydrochloride extends beyond its role as a pharmaceutical intermediate; it also finds utility in agrochemical research and material science applications. For instance, pyridine derivatives are frequently employed as ligands in coordination chemistry, where they help stabilize metal complexes used in catalysis and sensors. The unique electronic properties of the 6-methylpyridine moiety make it particularly valuable for designing functional materials with enhanced stability and reactivity under various environmental conditions.

As research continues to evolve, the demand for specialized compounds like CAS No. 1432684--09--7 is expected to grow significantly. The increasing prevalence of chronic diseases worldwide has underscored the need for innovative therapeutic strategies, many of which rely on advanced chemical entities with tailored biological activities. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms are essential for translating laboratory discoveries into tangible medical solutions that improve patient outcomes.

In conclusion,3-(6-Methylpyridin--3-y1)prop--2--enoic acid hydrochloride (CAS No.--1432684--09--7) represents a promising chemical entity with diverse applications across multiple scientific disciplines Its unique structural features biological activities synthetic accessibility make it an invaluable asset for researchers exploring new frontiers in drug discovery To fully harness its potential it will be necessary to conduct further studies focusing on mechanism-based drug design clinical validation industrial scalability safety assessments